Cas no 2490-16-6 (Octadecanoic acid,16-methyl-, methyl ester)

Octadecanoic acid, 16-methyl-, methyl ester is a branched-chain fatty acid methyl ester with the molecular formula C₂₀H₄₀O₂. This compound is characterized by its methyl substitution at the 16th carbon of the octadecanoic acid backbone, which influences its physical and chemical properties, such as melting point and solubility. It is commonly utilized in organic synthesis, lubricant formulations, and as an intermediate in the production of specialty chemicals. The ester functional group enhances its reactivity, making it suitable for transesterification and other derivatization processes. Its branched structure may also improve low-temperature performance in industrial applications. The compound is typically synthesized via esterification or transesterification of the corresponding fatty acid.

Octadecanoic acid,16-methyl-, methyl ester structure

2490-16-6 structure

Product Name:Octadecanoic acid,16-methyl-, methyl ester

CAS No:2490-16-6

MF:C₂₀H₄₀O₂

MW:312.530406951904

CID:251496

PubChem ID:520158

Update Time:2025-10-31

Octadecanoic acid,16-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Octadecanoic acid,16-methyl-, methyl ester
- METHYL 16-METHYLOCTADECANOATE
- (+-)-16-methyl-octadecanoic acid methyl ester
- (+-)-16-Methyl-octadecansaeure-methylester
- 16-Methyl-octadecansaeure-methylester
- AC1LATTE
- AG-E-74836
- CTK4F4591
- Octadecanoic acid, 16-methyl-, methyl ester
- 2490-16-6
- IAAPBHVWQFGAED-UHFFFAOYSA-N
- DTXSID50334266
- Methyl 16-methyloctadecanoate #
- Inchi： 1S/C20H40O2/c1-4-19(2)17-15-13-11-9-7-5-6-8-10-12-14-16-18-20(21)22-3/h19H,4-18H2,1-3H3
- InChI Key： IAAPBHVWQFGAED-UHFFFAOYSA-N
- SMILES： O(C)C(CCCCCCCCCCCCCCC(C)CC)=O

Computed Properties

Exact Mass: 312.303
Monoisotopic Mass: 312.302830514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 17
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.862
Boiling Point: 354.6 °C at 760 mmHg
Flash Point: 170.9 °C
PSA: 26.3

Octadecanoic acid,16-methyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	21-1816-7-25mg	Methyl 16-Methyloctadecanoate	2490-16-6	>98%	25mg	€197.00	2025-03-07
Larodan	21-1816-9-100mg	Methyl 16-Methyloctadecanoate	2490-16-6	>98%	100mg	€580.00	2025-03-07

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Additional information on Octadecanoic acid,16-methyl-, methyl ester

Octadecanoic Acid, 16-Methyl-, Methyl Ester (CAS No. 2490-16-6): A Comprehensive Overview

The compound Octadecanoic acid, 16-methyl-, methyl ester (commonly referred to as methyl 16-methyl-octadecanoate) is a saturated fatty acid methyl ester with a unique structural configuration. Its CAS registry number, CAS No. 2490-16-6, uniquely identifies this compound in scientific and industrial contexts. This compound belongs to the broader category of fatty acid esters, which are widely used in various applications due to their versatile chemical properties.

Recent advancements in lipidomics and analytical chemistry have shed light on the structural elucidation and functional characterization of methyl 16-methyl-octadecanoate. Studies have demonstrated that this compound exhibits distinct physical and chemical properties compared to its structural analogs. For instance, its melting point and solubility characteristics make it suitable for specific industrial applications, such as in the formulation of cosmetics, lubricants, and food additives.

One of the most significant areas of research involving CAS No. 2490-16-6 is its role in biological systems. Emerging studies suggest that this compound may play a role in lipid metabolism and cellular signaling pathways. Researchers have identified potential interactions between methyl 16-methyl-octadecanoate and membrane lipids, which could influence cellular membrane fluidity and function. These findings underscore the importance of understanding the molecular mechanisms underlying the biological activity of this compound.

In terms of synthesis, methyl 16-methyl-octadecanoate can be produced through various methods, including enzymatic esterification and chemical synthesis. Recent breakthroughs in biocatalysis have enabled more efficient and environmentally friendly production processes. For example, the use of lipases for the selective esterification of fatty acids has gained traction due to its high yield and specificity.

The application of methyl 16-methyl-octadecanoate extends beyond traditional industrial uses. In the food industry, it is employed as a flavor enhancer and stabilizer due to its ability to interact with taste receptors and improve product shelf life. Additionally, in the cosmetics sector, this compound is valued for its emollient properties, which contribute to skin hydration and texture improvement.

From an environmental perspective, the biodegradability of CAS No. 2490-16-6 has been a topic of interest. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some synthetic alternatives. However, further research is required to fully understand its environmental impact and potential for ecological accumulation.

In conclusion, methyl 16-methyl-octadecanoate (CAS No. 2490-16-6) is a multifaceted compound with diverse applications across industries. Its unique chemical structure and functional properties make it an intriguing subject for both academic research and industrial development. As advancements in analytical techniques continue to unfold, our understanding of this compound's potential will undoubtedly expand further.